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Compound of Interest

Compound Name: K-Selectride

Cat. No.: B1260963

Essential Safety and Handling Guide for K-
Selectride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for K-Selectride
(Potassium tri-sec-butylborohydride). Adherence to these protocols is essential for ensuring
laboratory safety and operational integrity. K-Selectride is a powerful reducing agent that
presents significant hazards, including being pyrophoric, water-reactive, and corrosive.

Properties and Hazards of K-Selectride (1.0 M in THF)

K-Selectride is typically supplied as a 1.0 M solution in tetrahydrofuran (THF). This solution is
highly reactive and requires stringent safety measures. Key quantitative data and hazard
classifications are summarized below.
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Property Value Citation(s)
Chemical Formula K[CH(CH3)CH2CHs]3sBH [1]

Molar Mass 222.26 g/mol [2]
Appearance Colorless liquid solution [2]
Concentration 1.0 M in Tetrahydrofuran (THF)  [1][2]
Density ~0.913 g/mL at 25 °C [1]

Flash Point -17°C (1.4 °F) [1]

Hazard Classifications

Flammable Liquid (Category
2), Pyrophoric Liquid (Category
1), Water-Reactive (Category
1), Skin Corrosion (Category
1B), Serious Eye Damage
(Category 1), Suspected
Carcinogen (Category 2),
Specific Target Organ Toxicity
(Single Exposure, Category 3)

[1](2]

Hazard Statements

H225: Highly flammable liquid
and vapor. H250: Catches fire
spontaneously if exposed to
air. H260: In contact with water
releases flammable gases
which may ignite
spontaneously. H314: Causes
severe skin burns and eye
damage. H351: Suspected of

causing cancer.

[1]2]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to mitigate the risks associated with handling K-

Selectride. Never work with pyrophoric reagents alone.[3]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://research.uga.edu/docs/CSP1500/K-selectridepotassiumtri-sec-butylborohydride-54575-49-4.docx
https://research.uga.edu/docs/CSP1500/K-selectridepotassiumtri-sec-butylborohydride-54575-49-4.docx
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://research.uga.edu/docs/CSP1500/K-selectridepotassiumtri-sec-butylborohydride-54575-49-4.docx
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://research.uga.edu/docs/CSP1500/K-selectridepotassiumtri-sec-butylborohydride-54575-49-4.docx
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://research.uga.edu/docs/CSP1500/K-selectridepotassiumtri-sec-butylborohydride-54575-49-4.docx
https://www.benchchem.com/product/b1260963?utm_src=pdf-body
https://www.benchchem.com/product/b1260963?utm_src=pdf-body
https://www.ehs.uci.edu/sop/_pdf/safe-use-pyrophoric-reagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Citation(s)
Chemical splash goggles
Eye & Face (ANSI z87.1 compliant) and a [11[4115]

full-face shield are required.

Hand Protection

Wear a double layer of
chemical-resistant gloves. The
inner glove should be a nitrile
exam glove. The outer glove
should be a heavy-duty glove
such as butyl rubber or
neoprene. For the solvent
(THF), nitrile gloves offer only
short-term splash protection
and must be changed

immediately upon contact.[6]

[7](8]

[1](216]

Body Protection

A flame-resistant (FR) lab coat
is required.[5] Avoid wearing
synthetic clothing, as it can
melt and adhere to the skin in

case of a fire.[9]

[5]19]

Respiratory

All manipulations must be
performed in a certified
chemical fume hood or a
glovebox under an inert
atmosphere.[1][3] For
emergencies or spill cleanup, a
respirator with a type ABEK
(EN14387) filter may be

necessary.[1][2]

[1](21[3]

Footwear

Closed-toe shoes made of a
non-porous material are

mandatory.

[1]
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Operational Plans: Handling, Disposal, and

Emergencies
Safe Handling and Transfer Protocol

K-Selectride must be handled using air-free techniques to prevent contact with air and
moisture.[3][9]

Experimental Workflow:
e Preparation:

o Ensure a certified chemical fume hood is available and clear of all flammable materials
and clutter.[1]

o Have an appropriate fire extinguisher (Class D for reactive metals) and spill cleanup
materials readily accessible.[10]

o Assemble and dry all glassware in an oven, then purge with an inert gas (e.g., nitrogen or
argon).[9]

o Secure the K-Selectride Sure/Seal™ bottle to a stand within the fume hood.[1]
e Inert Gas Setup:

o Establish a positive pressure of inert gas in the reaction flask, vented through an oil
bubbler.[9]

 Liquid Transfer (Cannula Technique for >20 mL):

o Puncture the Sure/Seal™ septum with a needle connected to the inert gas source to
equalize pressure.[9]

o Insert one end of a double-tipped needle (cannula) through the septum into the K-
Selectride solution.[9]

o Insert the other end into the reaction flask's septum.[11]
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o The positive pressure from the inert gas line will facilitate the transfer of the liquid.[9]

o Post-Transfer:

o Once the transfer is complete, withdraw the cannula from the reaction flask first, then from
the reagent bottle.

o Immediately rinse the cannula by flushing it with a dry, inert solvent (like hexane) into a
separate flask containing a quenching agent such as isopropanol.[4]
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;
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Establish Inert Atmosphere in Flask

;

Insert Gas Needle into Reagent

;

Insert Cannula into Reagent & Flask

Y

Transfer Liquid via Positive Pressure

3. Post-TransLer & Cleanup

Remove Cannula

;

Quench Cannula with Solvent/Isopropanol

Click to download full resolution via product page

Caption: K-Selectride Safe Handling and Transfer Workflow.
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Disposal Plan: Quenching Unused Reagent

Excess or residual K-Selectride must be neutralized (quenched) before disposal. This process

is highly exothermic and must be performed with extreme caution.

Protocol for Quenching:

Dilution: Dilute the K-Selectride residue significantly with a high-boiling, non-reactive solvent
like toluene or heptane in a reaction flask under an inert atmosphere.[4][10] Avoid low-boiling
solvents like ether or pentane.[4]

Cooling: Place the flask in an ice or dry ice/acetone cooling bath to manage heat generation.
[4][11]

Initial Quenching: Slowly, dropwise, add a less reactive alcohol like isopropanol to the stirred
solution.[4][10] Vigorous gas evolution will occur.

Secondary Quenching: Once the reaction with isopropanol subsides, slowly add methanol,
which is more reactive, to ensure the majority of the reagent is consumed.[4]

Final Quenching: After the methanol reaction ceases, very slowly add water dropwise to
neutralize any remaining reactive material.[4][10]

Neutralization & Disposal: Once the solution is stable and no longer reacting, neutralize it to
a safe pH with a weak acid (e.qg., citric or acetic acid).[10] The final aqueous/organic mixture
should be disposed of as hazardous waste.[4][12]

Emergency Response Plan

Immediate and correct action is vital in an emergency.

Spill Cleanup (Small Spill < 50 mL):

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary. Ensure
the fume hood is operational.

Control Ignition: Remove all nearby ignition sources.[12]
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e Cover & Smother: Cover the spill with a Class D fire extinguisher powder, powdered lime
(Ca0), or dry sand to smother it.[4][12] Do NOT use water or a CO2z extinguisher.

e Quench: Once the spill is covered, carefully and slowly add isopropanol to the perimeter of
the spill area to begin quenching.[4]

o Collect: Use non-sparking tools to collect the absorbed, quenched material into a container.
[12]

o Decontaminate: Decontaminate the area and tools.

o Dispose: Seal the container, label it as hazardous waste, and dispose of it according to
institutional procedures.[13]

For spills larger than 50 mL, evacuate the lab immediately and call emergency services.[14]

Exposure Event

Skin/Fire Contact Inhaﬁltion Spill (<50mL)

IMMEDIATELY use safety shower/eyewash for 15 min Move to fresh air immediately Alert others, control ignition sources

Y Y

Remove all contaminated clothing Seek immediate medical attention Cover with dry sand or Class D powder

Y

Seek immediate medical attention

Y

Slowly quench with isopropanol

Y

Collect and dispose as hazardous waste

Click to download full resolution via product page
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Caption: Emergency Response Logic for K-Selectride Exposure or Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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